Cas no 1000540-61-3 (3-(3-chloro-5-fluorophenyl)propan-1-ol)

• Product Name: 3-(3-chloro-5-fluorophenyl)propan-1-ol
• CAS No: 1000540-61-3
• MF: C₉H₁₀ClFO
• MW: 188.626505374908
• CID: 5878527
• PubChem ID: 55266250
• Update Time: 2025-05-18

3-(3-chloro-5-fluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)propan-1-ol
• AKOS006310983
• DTXSID701302313
• EN300-1968739
• SCHEMBL16961664
• 1000540-61-3
• 3-Chloro-5-fluorobenzenepropanol

• Inchi： 1S/C9H10ClFO/c10-8-4-7(2-1-3-12)5-9(11)6-8/h4-6,12H,1-3H2
• InChI Key： DDTFRCHOFRVRDD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCCO)F

Computed Properties

• Exact Mass: 188.0404208g/mol
• Monoisotopic Mass: 188.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-chloro-5-fluorophenyl)propan-1-ol

3-(3-Chloro-5-Fluorophenyl)Propan-1-Ol (CAS 1000540-61-3): Properties, Applications, and Market Insights

3-(3-chloro-5-fluorophenyl)propan-1-ol (CAS 1000540-61-3) is an important aromatic alcohol derivative with significant potential in pharmaceutical and chemical research. This halogenated phenylpropanol compound features both chloro and fluoro substituents on its phenyl ring, making it a valuable building block for drug discovery and material science applications. The compound's molecular formula is C9H10ClFO, with a molecular weight of 188.63 g/mol.

The growing interest in fluorinated organic compounds has positioned 3-(3-chloro-5-fluorophenyl)propan-1-ol as a compound of particular interest in 2024. Researchers are increasingly focusing on halogenated intermediates due to their enhanced metabolic stability and bioavailability in medicinal chemistry applications. The compound's dual halogen substitution pattern (3-chloro-5-fluoro) offers unique electronic properties that make it valuable for designing targeted molecular probes and pharmaceutical intermediates.

From a chemical perspective, 3-(3-chloro-5-fluorophenyl)propan-1-ol demonstrates interesting physical properties. The compound typically appears as a colorless to pale yellow liquid at room temperature, with moderate solubility in common organic solvents. The presence of both electron-withdrawing halogen atoms influences its chemical reactivity, particularly in nucleophilic substitution reactions. These characteristics make it a versatile intermediate for synthesizing more complex fluorinated compounds, which are currently in high demand across multiple industries.

The pharmaceutical industry represents the primary application area for CAS 1000540-61-3. Recent studies highlight its potential as a precursor for CNS-active compounds and selective enzyme inhibitors. The compound's structural features allow for efficient conversion into various biologically active derivatives, addressing current research trends in precision medicine and targeted therapies. Additionally, its application in developing PET radiotracer precursors has gained attention in diagnostic imaging research.

In material science, 3-(3-chloro-5-fluorophenyl)propan-1-ol serves as a valuable monomer for creating specialty polymers with enhanced thermal stability and chemical resistance. The compound's ability to participate in various polymerization reactions makes it attractive for developing high-performance materials, particularly in electronics and coatings applications. Researchers are exploring its use in creating fluorinated liquid crystals for display technologies and advanced composite materials.

The synthesis of 3-(3-chloro-5-fluorophenyl)propan-1-ol typically involves multi-step organic transformations starting from commercially available halogenated benzene derivatives. Modern synthetic approaches emphasize green chemistry principles, with recent advancements focusing on catalytic methods and atom-economical processes. These developments align with current industry priorities of sustainable chemical production and reduced environmental impact.

Market analysis indicates growing demand for CAS 1000540-61-3, particularly from pharmaceutical research organizations and specialty chemical manufacturers. The compound's price trajectory reflects its increasing importance as a research chemical, with supply primarily coming from specialized fine chemical producers. Quality specifications typically require high purity levels (>98%), with strict control of process-related impurities to meet the needs of sensitive applications.

From a safety perspective, proper handling of 3-(3-chloro-5-fluorophenyl)propan-1-ol requires standard laboratory precautions for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping the compound in tightly sealed containers under inert atmosphere at cool temperatures to maintain stability.

Recent patent literature reveals increasing intellectual property activity surrounding derivatives of 3-(3-chloro-5-fluorophenyl)propan-1-ol, particularly in therapeutic areas such as neurological disorders and metabolic diseases. This trend underscores the compound's potential as a privileged structure in medicinal chemistry. Analytical characterization of the compound typically employs techniques like HPLC, GC-MS, and NMR spectroscopy to verify identity and purity.

Looking forward, the development of 3-(3-chloro-5-fluorophenyl)propan-1-ol analogs and derivatives represents an active area of research. Scientists are particularly interested in exploring its structure-activity relationships and potential as a molecular scaffold for drug discovery. The compound's unique combination of halogen substituents and flexible propanol chain offers numerous possibilities for structural modification and optimization.

For researchers considering working with CAS 1000540-61-3, current best practices recommend thorough literature review of recent applications and synthetic methodologies. The compound's growing importance in medicinal chemistry and material science ensures continued interest from both academic and industrial research communities. As with any specialty chemical, sourcing from reputable suppliers with proper analytical documentation is essential for obtaining reliable results in experimental work.